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Compound of Interest

Compound Name:
L-Cysteine hydrochloride

monohydrate

Cat. No.: B3424391 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Cysteine hydrochloride monohydrate is a water-soluble salt of the sulfur-containing, non-

essential amino acid L-cysteine.[1] It is widely utilized in research and industrial applications for

its potent antioxidant and reducing properties.[2] The presence of a thiol group (-SH) makes it a

scavenger of free radicals and a crucial component in the synthesis of glutathione, a primary

cellular antioxidant.[2] In laboratory settings, it is a common supplement in cell culture media to

protect cells from oxidative stress, a reducing agent in protein chemistry, and a precursor in

various biochemical assays.[2][3]

This document provides a detailed protocol for the preparation, storage, and handling of L-
Cysteine hydrochloride monohydrate stock solutions for consistent and reliable

experimental results.

Chemical and Physical Properties
A summary of the key properties of L-Cysteine hydrochloride monohydrate is presented

below.
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Property Value References

Molecular Formula C₃H₇NO₂S · HCl · H₂O

Molecular Weight 175.63 g/mol

Appearance White crystalline powder

Solubility (in H₂O) ~650 g/L at 20°C

pH (1% aqueous solution) 1.5 - 2.0

Storage (Solid)
Room Temperature (10-30°C),

protect from light and moisture

Experimental Protocols
Protocol 1: Preparation of 1 M L-Cysteine HCl
Monohydrate Stock Solution
This protocol outlines the steps to prepare a 1 M stock solution. Due to the propensity of

cysteine to oxidize, especially at neutral or alkaline pH, solutions should be prepared fresh

using deoxygenated water.

1. Safety Precautions:

Handle L-Cysteine hydrochloride monohydrate powder in a well-ventilated area or a

chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

The compound is acidic and may cause skin and eye irritation.

2. Materials and Equipment:

L-Cysteine hydrochloride monohydrate (MW: 175.63 g/mol )

High-purity, deoxygenated water (autoclaved and cooled, or sparged with nitrogen gas)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3424391?utm_src=pdf-body
https://www.benchchem.com/product/b3424391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile conical tubes (e.g., 50 mL)

Calibrated analytical balance

Sterile graduated cylinders or pipettes

pH meter

0.22 µm sterile syringe filter

Stir plate and magnetic stir bar (optional)

1 M NaOH and 1 M HCl for pH adjustment (if required for specific applications)

3. Step-by-Step Procedure:

Deoxygenate Water: Prepare deoxygenated water by autoclaving high-purity water and

allowing it to cool to room temperature in a sealed container. Alternatively, sparge the water

with an inert gas like nitrogen or argon for 15-20 minutes.

Weigh Compound: Accurately weigh 1.756 g of L-Cysteine hydrochloride monohydrate.

Dissolution: Add the powder to a sterile 15 mL conical tube. Add 8 mL of deoxygenated

water. Mix by vortexing or gentle inversion until the solid is completely dissolved. The

compound is highly soluble in water.

Volume Adjustment: Once fully dissolved, adjust the final volume to 10 mL with

deoxygenated water.

pH Check: The resulting solution will be highly acidic (pH 1-2). For most applications, this

acidic pH enhances stability. If a different pH is required for your specific experiment, it

should be adjusted immediately before use, as neutral or alkaline pH significantly

accelerates oxidation.

Sterilization: Sterile-filter the solution through a 0.22 µm syringe filter into a new sterile

container.
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Storage: Store the stock solution in small, single-use aliquots in tightly sealed tubes to

minimize air exposure. For short-term storage (1-2 days), refrigerate at 2-8°C. For longer-

term storage, store at -20°C. It is highly recommended to prepare solutions fresh for optimal

activity.

Data Summary for Stock Solution Preparation
Desired Stock
Concentration

Molarity (M) Weight per 10 mL Final Volume

200 mM 0.2 M 0.351 g 10 mL

500 mM 0.5 M 0.878 g 10 mL

1 M 1.0 M 1.756 g 10 mL

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the L-Cysteine HCl monohydrate

stock solution.
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Caption: Workflow for L-Cysteine Stock Solution Preparation.

Biochemical Pathway: Glutathione Synthesis
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L-cysteine is a rate-limiting precursor for the synthesis of glutathione (GSH), a critical

antioxidant in cellular defense.
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Caption: L-Cysteine as a precursor in Glutathione synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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